Cas no 2137533-44-7 (7-cyclopropyl-2-methyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid)

• Product Name: 7-cyclopropyl-2-methyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid
• CAS No: 2137533-44-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5999562
• PubChem ID: 165483157
• Update Time: 2025-10-29

7-cyclopropyl-2-methyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-2-methyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid
• EN300-1104790
• 2137533-44-7
• 7-cyclopropyl-2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid

• Inchi： 1S/C11H11N3O2/c1-6-12-10-5-8(7-2-3-7)4-9(11(15)16)14(10)13-6/h4-5,7H,2-3H2,1H3,(H,15,16)
• InChI Key： PAAHAVCVMVPZLW-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC2=NC(C)=NN21)C1CC1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.5Ų

Additional information on 7-cyclopropyl-2-methyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid

7-Cyclopropyl-2-Methyl-1,2,4-Triazolo[1,5-A]Pyridine-5-Carboxylic Acid: A Comprehensive Overview

The compound 7-cyclopropyl-2-methyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid (CAS No. 2137533-44-7) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of triazolopyridines, which are known for their versatile applications in drug design and advanced materials. The structure of this molecule is characterized by a fused triazole and pyridine ring system, with substituents at specific positions that confer unique chemical and biological properties.

Recent studies have highlighted the importance of triazolopyridines in medicinal chemistry due to their ability to modulate various biological targets. The cyclopropyl group attached at position 7 of the molecule introduces strain and rigidity, which can enhance binding affinity to target proteins. Similarly, the methyl group at position 2 contributes to hydrophobic interactions, further stabilizing the molecule's structure. The carboxylic acid group at position 5 plays a crucial role in hydrogen bonding and ionization behavior, making it a key functional group for bioavailability and pharmacokinetic properties.

One of the most promising applications of 7-cyclopropyl-2-methyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid is in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in inflammatory diseases and cancer. For instance, studies have shown that it can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, its ability to modulate histone deacetylases (HDACs) suggests potential applications in epigenetic therapy.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the triazolopyridine core typically requires a combination of nucleophilic aromatic substitution and cyclization reactions. The introduction of the cyclopropyl and methyl groups is achieved through carefully controlled alkylation reactions, while the carboxylic acid group is introduced via oxidation or hydrolysis steps. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for studying its stereochemical effects on biological activity.

In terms of pharmacokinetics, 7-cyclopropyl-2-methyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid demonstrates favorable absorption and distribution properties in preclinical models. Its lipophilic nature allows for efficient uptake across biological membranes, while its moderate molecular weight ensures reasonable clearance rates. However, further studies are required to optimize its bioavailability and minimize potential off-target effects.

Looking ahead, the development of triazolopyridine-based drugs is expected to gain momentum as researchers continue to uncover new therapeutic targets. The integration of computational chemistry tools with experimental validation has significantly accelerated the discovery process for such compounds. For instance, machine learning algorithms are now being used to predict the binding affinities of triazolopyridines to various protein targets, enabling more efficient drug design.

In conclusion,7-cyclopropyl-2-methyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid represents a cutting-edge molecule with immense potential in drug discovery and materials science. Its unique structural features and versatile functional groups make it an attractive candidate for addressing unmet medical needs. As research progresses, this compound is likely to play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic interventions.